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Compound of Interest

Compound Name: Enfumafungin

Cat. No.: B1262757 Get Quote

Essential Safety and Handling Guide for
Enfumafungin
This guide provides immediate, essential safety and logistical information for the handling and

disposal of Enfumafungin, a triterpene glycoside antifungal agent. The following procedures

are designed for researchers, scientists, and drug development professionals to ensure safe

laboratory practices.

Physical and Chemical Properties
A summary of Enfumafungin's key physical and chemical properties is provided below. This

information is critical for safe handling, storage, and preparation of solutions.
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Property Value Source

Molecular Formula C₃₈H₆₀O₁₂ [1]

Molecular Weight 708.9 g/mol [1][2]

Appearance Solid [3]

Solubility

Soluble in DMSO. Slightly

soluble in Chloroform and

Methanol.

[2]

Storage Temperature -20°C [2]

Stability ≥ 4 years at -20°C [2]

Personal Protective Equipment (PPE)
While the Safety Data Sheet (SDS) for Enfumafungin indicates that it is not classified as a

hazardous substance under the Globally Harmonized System (GHS), and no specific hazards

are identified, it is crucial to follow standard precautionary measures for handling chemicals.[4]

The following PPE is recommended to minimize exposure and ensure safety.
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PPE Category Item Specification

Hand Protection Gloves

Chemically resistant,

impermeable gloves (e.g.,

nitrile). No specific material

has been tested for

Enfumafungin, so select

gloves based on the solvent

being used.

Eye Protection Safety Glasses or Goggles

ANSI Z87.1 certified safety

glasses with side shields or

chemical splash goggles.

Body Protection Laboratory Coat

Standard laboratory coat to

protect skin and clothing from

potential splashes.

Respiratory Protection Not generally required

A respirator is not required

under normal handling

conditions.[4] If creating

aerosols or handling large

quantities of powder, a NIOSH-

approved respirator may be

considered based on a risk

assessment.

Operational Plan: Handling and Disposal
This section outlines a step-by-step operational plan for the safe handling and disposal of

Enfumafungin in a laboratory setting.

Inspection: Upon receipt, visually inspect the container for any damage or leaks.

Storage: Store the compound in a tightly sealed container at -20°C, as recommended.[2]

Inventory: Maintain an accurate inventory of the compound, including the amount received,

used, and disposed of.
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Designated Area: All handling of solid Enfumafungin and preparation of solutions should be

conducted in a designated area, such as a chemical fume hood, to minimize inhalation

exposure.

Weighing: When weighing the solid compound, use a balance inside a fume hood or a

ventilated balance enclosure to prevent the dispersal of powder.

Dissolving: Enfumafungin is soluble in DMSO.[2][5] Prepare stock solutions by slowly

adding the solvent to the solid to avoid splashing. If precipitation occurs, gentle heating or

sonication can be used to aid dissolution.[3]

For in vivo studies, specific formulations such as 10% DMSO, 40% PEG300, 5% Tween-

80, and 45% saline have been used.[3][5]

Containment: Handle all solutions containing Enfumafungin within a fume hood or other

appropriate containment device.

Spill Management: In the event of a spill, follow standard laboratory procedures for chemical

spills. Absorb the spill with an inert material and place it in a sealed container for disposal.

Hygiene: After handling, wash hands thoroughly with soap and water. Do not eat, drink, or

smoke in the laboratory.

Waste Collection: Collect all waste materials containing Enfumafungin, including empty

containers, contaminated PPE, and unused solutions, in a designated and clearly labeled

hazardous waste container.

Waste Disposal: Dispose of the hazardous waste through your institution's environmental

health and safety office, following all local, state, and federal regulations. Do not dispose of

Enfumafungin down the drain or in the regular trash.[4]

Experimental Workflow for Safe Handling
The following diagram illustrates the key steps for the safe handling of Enfumafungin, from

receipt to disposal.
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Enfumafungin Handling and Disposal Workflow
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Caption: Workflow for safe handling of Enfumafungin.
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First-Aid Measures
In case of exposure, follow these first-aid measures:

After inhalation: Move the person to fresh air. If they are not breathing, give artificial

respiration. Consult a doctor.[4]

After skin contact: Take off immediately all contaminated clothing. Rinse skin with

water/shower.[6]

After eye contact: Rinse opened eye for several minutes under running water.[4]

After swallowing: Do NOT induce vomiting. Never give anything by mouth to an unconscious

person. Rinse mouth with water. Consult a doctor.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 7 / 7 Tech Support

https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b1262757?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1262757?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

